Cas no 2171968-98-0 (3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid)

• Product Name: 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid
• CAS No: 2171968-98-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6240394
• PubChem ID: 165537816
• Update Time: 2025-06-14

3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid
• 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylpropanoic acid
• EN300-1502522
• 2171968-98-0

• Inchi： 1S/C24H26N2O5/c1-15(21(27)28)12-25-22(29)24(10-11-24)14-26-23(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： HXOVHSYJLXGYHT-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NCC(C(=O)O)C

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid

Comprehensive Overview of 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid (CAS No. 2171968-98-0)

3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid (CAS No. 2171968-98-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cyclopropyl ring, and a 2-methylpropanoic acid moiety, making it a valuable intermediate for drug discovery and bioconjugation. The compound's unique design enhances stability and reactivity, addressing challenges in modern peptide-based therapeutics and targeted drug delivery systems.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid has surged due to advancements in solid-phase peptide synthesis (SPPS). Researchers frequently search for "how to improve peptide yield with Fmoc chemistry" or "best practices for cyclopropyl-containing peptide analogs," reflecting the compound's relevance in optimizing synthetic protocols. Its methylcyclopropyl segment is particularly notable for conferring conformational rigidity, a property leveraged in designing bioactive peptides with enhanced metabolic stability.

The compound's CAS No. 2171968-98-0 is often cross-referenced in studies exploring prodrug strategies and enzyme-responsive linkers. With the rise of AI-driven drug discovery, queries such as "machine learning for peptide optimization" or "computational modeling of Fmoc intermediates" highlight the intersection of this compound with cutting-edge technologies. Its compatibility with automated synthesizers further aligns with industry trends toward high-throughput experimentation, a topic frequently discussed in biopharmaceutical forums.

From a regulatory perspective, 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylpropanoic acid is classified as a non-hazardous research chemical, ensuring broad accessibility for academic and industrial labs. Its applications extend to antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), areas garnering significant attention in oncology and neurodegenerative disease research. Searches like "ADCs with cyclopropyl linkers" or "Fmoc deprotection kinetics" underscore its role in addressing formulation challenges.

In summary, CAS No. 2171968-98-0 represents a critical tool for chemists navigating the complexities of peptide engineering and biopharmaceutical development. Its structural versatility and compatibility with modern synthetic platforms position it at the forefront of innovations in personalized medicine and therapeutic biologics. As the field evolves, this compound will likely remain pivotal in answering pressing questions about drug stability, delivery efficiency, and molecular targeting.